Cas no 1368022-26-7 (4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 1368022-26-7
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5045010
• Update Time: 2025-06-28

4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(p-tolyl)-1H-1,2,3-triazole-5-carboxylic acid
• 5-(4-methylphenyl)-2H-triazole-4-carboxylic acid
• 5-(p-Tolyl)-1H-1,2,3-triazole-4-carboxylic acid
• 4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid

• Inchi： 1S/C10H9N3O2/c1-6-2-4-7(5-3-6)8-9(10(14)15)12-13-11-8/h2-5H,1H3,(H,14,15)(H,11,12,13)
• InChI Key： GXBZIDCJFKBIHF-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC(C)=CC=2)=NNN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 401.9±55.0 °C at 760 mmHg
• Flash Point: 196.9±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid

Introduction to 4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 1368022-26-7)

4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1368022-26-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of a carboxylic acid functional group at the 5-position and a para-tolyl (methylphenyl) substituent at the 4-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid contribute to its versatility in various applications. The triazole ring is known for its stability and ability to participate in hydrogen bonding, making it a popular motif in medicinal chemistry. The carboxylic acid group provides a site for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the para-tolyl substituent enhances lipophilicity, which can be crucial for drug absorption and bioavailability.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the triazole moiety exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of the para-tolyl group in 4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid further modulates its pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of 4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid is its role as a building block in the synthesis of novel therapeutic agents. Researchers have leveraged its structural framework to develop molecules with enhanced efficacy and reduced toxicity. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer progression. The carboxylic acid group can be coupled with various pharmacophores through amide or ester linkages, allowing for fine-tuning of biological activity.

Recent advancements in computational chemistry have also highlighted the potential of 4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid as a scaffold for drug discovery. Molecular modeling studies suggest that modifications at the 4- and 5-positions can significantly alter binding affinity to target proteins. This has led to the identification of several lead compounds with promising preclinical results. The ability to predictably modify this molecule makes it an attractive choice for medicinal chemists seeking to develop new treatments.

The synthesis of 4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid typically involves multi-step reactions starting from readily available precursors. Common synthetic routes include cyclocondensation reactions between hydrazines and nitrile oxides or ketones. The introduction of the para-tolyl group can be achieved through Friedel-Crafts alkylation or cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These methods highlight the compound's synthetic accessibility and its utility as a versatile intermediate.

In addition to its pharmaceutical applications, 4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid has found utility in materials science. Its ability to form hydrogen bonds and its stability under various conditions make it a suitable candidate for polymer additives or functional materials. Researchers have explored its incorporation into hydrogels and coatings where its structural rigidity contributes to improved material properties.

The future prospects for 4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid are promising given its diverse applications and synthetic flexibility. Ongoing research aims to expand its utility in drug development by identifying new derivatives with enhanced therapeutic profiles. Furthermore, efforts are underway to optimize synthetic routes for greater efficiency and sustainability. As our understanding of molecular interactions deepens, compounds like 4-(p-Tolyl)-1H-1,2,3-triazole-5-carboxylic acid will continue to play a pivotal role in advancing both pharmaceuticals and materials science.